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Compound of Interest

Compound Name:
N-Tridecanoyl-D-erythro-

sphinganine-d7

Cat. No.: B15141638 Get Quote

Technical Support Center: N-Tridecanoyl-D-
erythro-sphinganine-d7
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability, storage, and handling of N-Tridecanoyl-D-erythro-sphinganine-
d7.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for N-Tridecanoyl-D-erythro-
sphinganine-d7?

For optimal stability, N-Tridecanoyl-D-erythro-sphinganine-d7 should be stored at -20°C.[1]

[2] It is supplied as a powder and should be kept in a tightly sealed container to prevent

moisture absorption.

Q2: What is the expected shelf-life of this product?

When stored correctly at -20°C in its powdered form, N-Tridecanoyl-D-erythro-sphinganine-
d7 is stable for at least one year from the date of receipt.[1][2][3]

Q3: How should I prepare stock solutions?
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It is recommended to dissolve the powdered compound in a suitable organic solvent. While

specific solubility data for N-Tridecanoyl-D-erythro-sphinganine-d7 is not readily available,

similar N-acyl-sphinganines are soluble in solvents like DMSO, methanol, and ethanol/water

mixtures, sometimes requiring warming and sonication to fully dissolve. For example, related

compounds can be prepared at concentrations of 5 mg/mL in DMSO or 10 mg/mL in methanol

or an ethanol:water (95:5) mixture.

Q4: How stable are solutions of N-Tridecanoyl-D-erythro-sphinganine-d7?

Once dissolved, it is best practice to use the solution as fresh as possible. If storage is

necessary, aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-20°C or -80°C to minimize freeze-thaw cycles. The stability of the compound in solution will

depend on the solvent used and the storage conditions.

Q5: Is this compound sensitive to light?

Based on information for the related compound sphinganine-d7, N-Tridecanoyl-D-erythro-
sphinganine-d7 is not expected to be light-sensitive.[4] However, as a general laboratory

precaution, it is always advisable to store standards and reagents in the dark or in amber vials.
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Issue Possible Cause Recommended Solution

Inconsistent or low signal in

mass spectrometry analysis

Degradation of the standard:

The compound may have

degraded due to improper

storage or handling.

Verify that the compound has

been stored at -20°C as a

powder. If using a stock

solution, ensure it was stored

properly and has not

undergone multiple freeze-

thaw cycles. Prepare a fresh

stock solution from the powder.

Incomplete dissolution: The

compound may not be fully

dissolved in the chosen

solvent.

Try gently warming the solution

and using sonication to ensure

complete dissolution. Confirm

the solubility of the compound

in your chosen solvent.

Precipitation of the compound:

The compound may have

precipitated out of solution,

especially at lower

temperatures.

Before use, visually inspect the

solution for any precipitate. If

present, gently warm and

sonicate the solution to

redissolve the compound.

Unexpected peaks in the mass

spectrum

Contamination: The sample or

solvent may be contaminated.

Use high-purity solvents and

clean labware. Run a solvent

blank to check for background

contamination.

Hydrolysis: The amide bond of

the molecule may have

hydrolyzed, resulting in peaks

corresponding to sphinganine-

d7 and tridecanoic acid.

This is more likely to occur if

the compound has been

exposed to strong acids or

bases, or high temperatures

for extended periods. Ensure

sample processing and

storage conditions are neutral

and at appropriate

temperatures.
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Stability and Storage Data Summary
The following table summarizes the storage conditions and stability for N-Tridecanoyl-D-
erythro-sphinganine-d7 and related compounds.

Compound Physical State
Storage
Temperature

Shelf Life

N-Tridecanoyl-D-

erythro-sphinganine-

d7

Powder -20°C
One year from

receipt[1]

C24 Ceramide-d7

(d18:1-d7/24:0)
Powder -20°C

One year from

receipt[2]

C15 Glycosyl (β)

Ceramide-d7
Powder -20°C

One year from

receipt[3]

Sphinganine-d7 Powder -20°C 1 Year[4]

N-palmitoyl-1-deoxy-

D-erythro-sphinganine
Powder <-20°C Up to one year

Sphinganine (d17:0) Powder -20°C 1 Year

Experimental Protocols & Workflows
Standard Troubleshooting Workflow for Mass
Spectrometry Analysis
This workflow outlines the steps to take when encountering issues with the N-Tridecanoyl-D-
erythro-sphinganine-d7 internal standard in a mass spectrometry experiment.
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Troubleshooting Workflow

Inconsistent or No Signal
for Internal Standard

Check Storage Conditions
(-20°C, dry, dark)

Prepare Fresh Stock Solution

If conditions were incorrect

Inspect for Precipitation

If conditions were correct

Verify Complete Dissolution
(Warm/Sonicate if needed)

Re-run Sample

Precipitate found

Run Solvent Blank

No precipitate

Issue Resolved

Problem Solved

Contact Technical Support

Problem Persists

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Hydrolysis Pathway

N-Tridecanoyl-D-erythro-sphinganine-d7

Amide Bond

+

Hydrolysis
(e.g., strong acid/base, heat)

Sphinganine-d7 Tridecanoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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